(Phenylcyclopentyl)-N-(4-pyridylmethyl)formamide

• IUPAC Name: 1-phenyl-N-(pyridin-4-ylmethyl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C18H20N2O/c21-17(20-14-15-8-12-19-13-9-15)18(10-4-5-11-18)16-6-2-1-3-7-16/h1-3,6-9,12-13H,4-5,10-11,14H2,(H,20,21)
• InChI Key: HQUNMBHCTNOMCL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CC=C2)C(=O)NCC3=CC=NC=C3
• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol
• CAS No.: 933201-67-3

Description

(Phenylcyclopentyl)-N-(4-pyridylmethyl)formamide is a useful research compound. Its molecular formula is C18H20N2O and its molecular weight is 280.371. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis Methodologies

A novel method for preparing isocyanides from N-substituted formamides, including derivatives similar to (Phenylcyclopentyl)-N-(4-pyridylmethyl)formamide, involves treatment with chlorophosphate compounds. This method is applicable for preparing various alkyl and aryl isocyanides, highlighting the compound's role in synthetic organic chemistry (Kobayashi, Saito, & Kitano, 2011).

Molecular Docking Studies

In a study involving molecular docking and Hirshfeld surface analysis of a formamide derivative, the focus was on understanding the interactions and stability of crystal packing. This research demonstrates the utility of formamide derivatives in studying structure-function relationships and the potential for designing molecules with specific binding properties (Malek, Patel, Shah, & Gandhi, 2020).

Molecular Properties and Structural Analysis

Research on trimorphism of N-(3-pyridyl)-benzamide, a compound structurally related to this compound, revealed insights into polymorphism and molecular conformation. These findings contribute to our understanding of molecular arrangement and stability, relevant for the development of pharmaceuticals and materials science (Näther, Jess, Bahrenburg, Bank, & Temps, 2014).

Dehydrogenative Cycloaddition

An innovative dehydrogenative [4 + 2] cycloaddition of formamides with alkynes through double C-H activation demonstrates the potential of formamide derivatives in synthesizing highly substituted dihydropyridone derivatives. This chemical transformation showcases the compound's utility in creating complex molecular architectures (Nakao, Morita, Idei, & Hiyama, 2011).

Role in Origin of Nucleic Acids

A study exploring formamide as a building block in the origin of nucleic acids underscores the importance of formamide derivatives in prebiotic chemistry and the potential pathways leading to the formation of nucleic polymers. This research offers a chemical framework for understanding the transition from simple organic molecules to the biochemical structures fundamental to life (Costanzo, Saladino, Crestini, Ciciriello, & Di Mauro, 2007).